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Compound of Interest

Compound Name: Cy5.5 dbco

Cat. No.: B6361167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of Cy5.5 Dibenzocyclooctyne (DBCO), a key reagent in modern

bioconjugation and fluorescence imaging. This document details the quantitative characteristics

of Cy5.5 DBCO, outlines experimental protocols for its use, and provides visual

representations of its structure and reaction mechanisms.

Core Chemical Structure and Properties
Cy5.5 DBCO is a bioorthogonal chemical probe that combines the near-infrared fluorescent

properties of the Cyanine5.5 (Cy5.5) dye with the copper-free click chemistry reactivity of the

Dibenzocyclooctyne (DBCO) group.[1] This combination allows for the specific and efficient

labeling of azide-modified biomolecules in complex biological systems without the need for a

cytotoxic copper catalyst.[2][3]

The core structure consists of two key moieties:

Cy5.5 (Cyanine5.5): A polymethine dye characterized by a long conjugated chain between

two indolenine rings.[4][5] This extended π-conjugation system is responsible for its

absorption and emission in the near-infrared (NIR) spectrum, a region with minimal

autofluorescence from biological tissues, allowing for deeper tissue penetration and higher

signal-to-noise ratios in imaging applications. The "5.5" designation refers to the specific
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length of the polymethine chain and the presence of benzo-fused indolenine rings, which

red-shifts its spectral properties compared to Cy5.

DBCO (Dibenzocyclooctyne): A strained alkyne that readily undergoes a [3+2] cycloaddition

reaction with azides. This reaction, known as Strain-Promoted Alkyne-Azide Cycloaddition

(SPAAC), is highly selective and bioorthogonal, meaning it does not interfere with native

biochemical processes. The inherent ring strain of the cyclooctyne ring significantly

accelerates the reaction rate without the need for a copper catalyst, which can be toxic to

cells and organisms.

The IUPAC name for a representative Cy5.5 DBCO structure is 3-[6-[[3-(2-

azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)-3-oxopropyl]amino]-6-

oxohexyl]-2-[(1E,3E,5E)-5-(3-ethyl-1,1-dimethyl-6,8-disulfobenzo[e]indol-2-ylidene)penta-1,3-

dienyl]-1,1-dimethyl-8-sulfobenzo[e]indol-3-ium-6-sulfonate.

Below is a diagram illustrating the constituent parts of the Cy5.5 DBCO molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b6361167?utm_src=pdf-body
https://www.benchchem.com/product/b6361167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6361167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Components of Cy5.5 DBCO
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Experimental Workflow: Protein Labeling and Imaging
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SPAAC Reaction Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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